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Compound of Interest

Compound Name: Calcium bromide dihydrate

Cat. No.: B1591935 Get Quote

An In-depth Technical Guide to the Solubility of Calcium bromide Dihydrate in Organic

Solvents for Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium bromide,

with a focus on its dihydrate form, in various organic solvents. The information herein is

intended to support research, development, and drug formulation activities by providing key

solubility data, experimental methodologies, and insights into its functional applications.

Introduction to Calcium Bromide
Calcium bromide (CaBr₂) is an ionic compound that exists in several forms, including an

anhydrous state (CaBr₂) and various hydrates, most commonly the dihydrate (CaBr₂·2H₂O)

and hexahydrate (CaBr₂·6H₂O).[1][2] It is a white, hygroscopic crystalline solid that is highly

soluble in water and also shows significant solubility in several polar organic solvents.[3][4] This

solubility is critical for its diverse applications, which range from being a component in high-

density drilling fluids in the oil and gas industry to its use in medicine as a sedative and

anticonvulsant.[5][6] In chemical synthesis, it serves as a valuable source of bromide ions and

can act as a catalyst.[7][8]
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The solubility of calcium bromide is a critical parameter for its application in various fields.

While specific quantitative data for the dihydrate form is scarce in publicly available literature,

extensive data exists for the anhydrous form, which provides a strong proxy for researchers.

The following tables summarize the available qualitative and quantitative solubility information.

Qualitative Solubility of Calcium Bromide
Solvent Solubility Description Citations

Ethanol Soluble / Very Soluble [3][9][10][11][12]

Methanol Soluble / Slightly Soluble [3][9][10][11][12]

Acetone Soluble [3][9][11][12]

Ether Insoluble / Practically Insoluble [2][9][10][11]

Chloroform Insoluble [2][9][11]

Dioxane Insoluble [2][11]

Acid Soluble [9][12]

Liquid Ammonia Slightly Soluble [9][12]

Ethyl Acetate Soluble [13]

Quantitative Solubility of Anhydrous Calcium Bromide in
Organic Solvents
The following data represents the solubility in grams of anhydrous CaBr₂ per 100 grams of

solvent at various temperatures.
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Solvent Temperature (°C) Solubility ( g/100g solvent)

Methanol 0 50.4

10 52.0

15 53.6

20 56.2

30 62.9

40 71.9

50 83.2

60 97.8

65 105.6

Absolute Ethanol 0 46.7

10 48.01

15 50.51

20 53.5

25 53.95

30 55.52

40 60.11

50 65.64

60 76.02

70 93.81

75 102.2

80 103.1

85 106.1

Acetone 0 2.9
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25 2.72

30 2.72

35 2.79

40 2.92

1-Propanol 0 6.6

20 22.5

60 76.8

1-Butanol 0 18.3

20 33.9

1-Pentanol 20 25.3

iso-Amyl Alcohol 20 25.6

Benzyl Alcohol 10 12.9

20 15.0

30 17.0

40 17.6

70 17.0

Data sourced from

Reference[13].

Experimental Protocols for Solubility Determination
A standardized method for determining the solubility of a salt like calcium bromide dihydrate
in an organic solvent is crucial for reproducible results. The following protocol outlines a

general procedure based on the equilibrium saturation method.

Protocol: Isothermal Equilibrium Saturation Method
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1. Objective: To determine the concentration of a saturated solution of calcium bromide
dihydrate in a specific organic solvent at a constant temperature.

2. Materials:

Calcium Bromide Dihydrate (CaBr₂·2H₂O), analytical grade

Selected Organic Solvent, HPLC grade or equivalent

Thermostatically controlled shaker or magnetic stirrer with a hot plate

Analytical balance (±0.0001 g)

Volumetric flasks and pipettes

Syringe filters (chemically resistant to the solvent)

Sealed, temperature-controlled sample vials

Analytical instrumentation for concentration measurement (e.g., HPLC, ICP-OES, or

gravimetric analysis)

3. Procedure:

Sample Preparation: Add an excess amount of calcium bromide dihydrate to a known

volume or mass of the organic solvent in a sealed vial.[14][15] The presence of undissolved

solid is essential to ensure saturation.

Equilibration: Place the vial in a thermostatically controlled shaker or on a stirrer plate set to

the desired experimental temperature. Agitate the mixture vigorously for a predetermined

period (e.g., 24-48 hours) to ensure equilibrium is reached.[14][15] Preliminary experiments

can determine the minimum time required to achieve equilibrium.

Sample Extraction: Once equilibrium is achieved, cease agitation and allow the solid to

settle. Carefully extract a clear aliquot of the supernatant using a syringe fitted with a filter

resistant to the solvent. This step is critical to prevent undissolved solid from being included

in the sample for analysis.
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Concentration Analysis: Accurately determine the concentration of calcium bromide in the

aliquot.

Gravimetric Method: Weigh the aliquot, then evaporate the solvent under controlled

conditions (e.g., in a vacuum oven) until a constant weight of the dried salt is achieved.

The solubility can be calculated from the mass of the salt and the initial mass of the

solvent.

Chromatographic/Spectroscopic Method: Dilute the aliquot to a known volume and

analyze the concentration of calcium (Ca²⁺) or bromide (Br⁻) ions using a suitable

technique like Ion Chromatography (IC) or Inductively Coupled Plasma - Optical Emission

Spectrometry (ICP-OES).[15] A calibration curve must be prepared using standards of

known concentration.

4. Data Reporting: Express solubility in standard units, such as grams of solute per 100 grams

of solvent ( g/100g ) or moles of solute per liter of solvent (mol/L), and always report the

temperature at which the measurement was made.

Visualizing Applications and Mechanisms
The utility of calcium bromide in research and industry is often linked to its solubility and

chemical properties. The following diagrams illustrate key workflows and mechanisms.
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Workflow for preparing high-density drilling fluids.
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Role of CaBr2 in organic synthesis.
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Mechanism of action for CaBr2 as a sedative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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